Cas no 2137950-80-0 (Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate)

• Product Name: Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate
• CAS No: 2137950-80-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6239958
• PubChem ID: 165744043
• Update Time: 2025-05-24

Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137950-80-0
• methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate
• EN300-785099
• Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate

• Inchi： 1S/C11H12O3/c1-7-4-3-5-8-9(11(12)13-2)6-14-10(7)8/h3-5,9H,6H2,1-2H3
• InChI Key： DOPAWASLKHCCJW-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2C(C(=O)OC)C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate

Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137950-80-0): An Overview

Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137950-80-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate consists of a benzofuran core with a methyl substituent at the 7-position and a methoxycarbonyl group at the 3-position. The benzofuran scaffold is known for its biological activity and has been extensively studied for its potential in drug discovery. The presence of the methoxycarbonyl group adds to the compound's versatility and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate exhibits strong antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for further exploration in the context of disease prevention and treatment.

In addition to its anti-inflammatory and antioxidant properties, Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action appears to involve the modulation of signaling pathways involved in cell survival and proliferation. These findings suggest that Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate could be a valuable addition to the arsenal of anticancer therapeutics.

The synthesis of Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the condensation of a substituted phenol with an appropriate aldehyde followed by cyclization and esterification steps. The choice of starting materials and reaction conditions can significantly impact the efficiency and scalability of the synthesis process.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These assessments will include detailed investigations into its pharmacokinetics, metabolism, and potential side effects.

The future prospects for Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and to explore its potential in combination therapies. Additionally, efforts are underway to develop more potent analogs through structural modifications and optimization.

In conclusion, Methyl 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137950-80-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for further research and development in medicinal chemistry and pharmaceutical sciences.